Cas no 1783693-61-7 (5-Bromo-1-cyclopentyl-1H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 5-Bromo-1-cyclopentyl-1H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 1783693-61-7
• MF: C₈H₁₀BrN₃O₂
• MW: 260.08790063858
• CID: 5171969
• Update Time: 2025-11-07

5-Bromo-1-cyclopentyl-1H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-cyclopentyl-1H-[1,2,3]triazole-4-carboxylic acid

• Inchi： 1S/C8H10BrN3O2/c9-7-6(8(13)14)10-11-12(7)5-3-1-2-4-5/h5H,1-4H2,(H,13,14)
• InChI Key： WMVVTZVNKLJADH-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)C(Br)=C(C(O)=O)N=N1

Additional information on 5-Bromo-1-cyclopentyl-1H-[1,2,3]triazole-4-carboxylic acid

Introduction to 5-Bromo-1-cyclopentyl-1H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1783693-61-7)

5-Bromo-1-cyclopentyl-1H-[1,2,3]triazole-4-carboxylic acid, with the chemical identifier CAS No. 1783693-61-7, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the triazole class, a family of molecules known for their diverse biological activities and utility in drug development. The presence of a bromine substituent and a cyclopentyl group in its structure imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further exploration in therapeutic applications.

The structure of 5-Bromo-1-cyclopentyl-1H-[1,2,3]triazole-4-carboxylic acid features a triazole ring fused with a carboxylic acid moiety at the 4-position and a bromine atom at the 5-position. The cyclopentyl group is attached at the 1-position of the triazole ring. This particular arrangement of functional groups creates a molecule with both electrophilic and nucleophilic sites, making it amenable to various chemical transformations. These transformations can be exploited to synthesize more complex molecules, including novel pharmaceutical agents.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in bioactive natural products and their potential as pharmacophores. The triazole core is particularly notable for its role in several clinically used drugs, including antifungals and antivirals. The incorporation of bromine into the triazole ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl or other complex motifs found in many drug candidates.

The synthesis of 5-Bromo-1-cyclopentyl-1H-[1,2,3]triazole-4-carboxylic acid can be achieved through multi-step organic transformations starting from commercially available precursors. One common approach involves the condensation of cyclopentanone with glyoxal derivatives to form an intermediate that can be further brominated and cyclized to yield the desired triazole derivative. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the cyclopentyl group onto an appropriately substituted triazole precursor.

Recent advancements in pharmaceutical research have highlighted the importance of bioisosterism, where structural analogs are designed to maintain biological activity while improving pharmacokinetic properties. The cyclopentyl group in 5-Bromo-1-cyclopentyl-1H-[1,2,3]triazole-4-carboxylic acid serves as an excellent bioisostere for larger alkyl or aryl groups found in other bioactive molecules. This substitution can influence solubility, metabolic stability, and binding affinity to biological targets. The bromine atom, on the other hand, provides a handle for further derivatization and can enhance interactions with specific enzymes or receptors.

From a medicinal chemistry perspective, 5-Bromo-1-cyclopentyl-1H-[1,2,3]triazole-4-carboxylic acid represents an intriguing scaffold for drug discovery. Its unique structural features suggest potential applications in treating various diseases by targeting specific biological pathways. For instance, modifications at the carboxylic acid position could yield derivatives with enhanced binding affinity to protease enzymes involved in inflammatory processes. Similarly, alterations around the bromine atom might lead to compounds with improved selectivity over existing therapeutics.

The chemical reactivity of this compound makes it particularly useful in library synthesis efforts aimed at identifying novel bioactive molecules. High-throughput screening campaigns often rely on such scaffolds to generate diverse chemical space for exploration. By systematically varying substituents on the triazole ring and attached groups, researchers can uncover new leads with optimized pharmacological profiles.

In conclusion,5-Bromo-1-cyclopentyl-1H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1783693-61-7) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features enable diverse synthetic strategies and offer opportunities for developing new therapeutic agents targeting various diseases. As our understanding of molecular interactions continues to evolve,this compound will likely play an increasingly important role in drug discovery and development efforts worldwide.